Cas no 85955-59-5 ((R) Lisinopril)

(R) Lisinopril structure
(R) Lisinopril structure
(R) Lisinopril
85955-59-5
C21H31N3O5
405.487945795059
991268
55187

(R) Lisinopril Properties

Names and Identifiers

    • (R) Lisinopril
    • (R)-Lisinopril Sodium Salt
    • (2S)-1-[(2S)-6-amino-2-[[(1R)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
    • (R)-LISINOPRIL
    • (2S)-1-[(2S)-6-amino-2-[[(2R)-1-hydroxy-1-oxo-4-phenylbutan-2-yl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
    • N2-((R)-1-carboxy-3-phenylpropyl)-L-lysyl-L-proline
    • L-Proline, 1-[N2-(1-carboxy-3-phenylpropyl)-L-lysyl]-, (R)- (ZCI)
    • N2-[(1R)-1-Carboxy-3-phenylpropyl]-L-lysyl-L-proline (ACI)
    • (2S)-1-[(2S)-6-Amino-2-[[(1R)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrole-2-carboxylic acid
    • LISINOPRIL EPIMER (USP IMPURITY)
    • L-Proline, 1-(N2-(1-carboxy-3-phenylpropyl)-L-lysyl)-, (R)-
    • LISINOPRIL EPIMER [USP IMPURITY]
    • Lisinopril R,S,S-isomer
    • DTXCID10157776
    • Lisinopril specified impurity E [EP]
    • (2S)-1-((2S)-6-Amino-2-(((1R)-1-carboxy-3-phenylpropyl)amino)hexanoyl)pyrrolidine-2-carboxylic acid
    • LISINOPRIL IMPURITY E [EP IMPURITY]
    • 85955-59-5
    • 5W66M58H0T
    • UNII-5W66M58H0T
    • L-Proline, N2-((1R)-1-carboxy-3-phenylpropyl)-L-lysyl-
    • (S)-1-((S)-6-Amino-2-(((R)-1-carboxy-3-phenylpropyl)amino)hexanoyl)pyrrolidine-2-carboxylicacid
    • Lisinopril specified impurity E
    • Lisinopril Impurity E
    • PD128766
    • LISINOPRIL IMPURITY E (EP IMPURITY)
    • (S)-1-((S)-6-Amino-2-(((R)-1-carboxy-3-phenylpropyl)amino)hexanoyl)pyrrolidine-2-carboxylic acid
    • DTXSID10235285
    • Q27262951
    • +Expand
    • RLAWWYSOJDYHDC-KSZLIROESA-N
    • 1S/C21H31N3O5/c22-13-5-4-9-16(19(25)24-14-6-10-18(24)21(28)29)23-17(20(26)27)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18,23H,4-6,9-14,22H2,(H,26,27)(H,28,29)/t16-,17+,18-/m0/s1
    • C(N1CCC[C@H]1C(=O)O)(=O)[C@H](CCCCN)N[C@@H](C(=O)O)CCC1C=CC=CC=1

Computed Properties

  • 405.22600
  • 4
  • 7
  • 12
  • 405.22637110g/mol
  • 29
  • 550
  • 0
  • 3
  • 0
  • 0
  • 0
  • 1
  • -2.9
  • 133Ų

Experimental Properties

  • 2.26430
  • 132.96000

(R) Lisinopril Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD93772-1mg
(R)-Lisinopril Sodium Salt
 85955-59-5 98
1mg
 $1269.00 2024-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-212648-1 mg
(R)-Lisinopril Sodium Salt,
 85955-59-5
1mg
 ￥3,685.00 2023-07-10

(R) Lisinopril Synthesis

Synthetic Circuit 1

117904-39-9 117904-39-9
85955-59-5 85955-59-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium
Reference
On the Michael type addition of dipeptides to 4-oxo-4-phenyl-2-butenoic acid derivatives
Fischer, Janos; et al, Monatshefte fuer Chemie, 1988, 119(5), 645-7

Synthetic Circuit 2

117904-38-8 117904-38-8
583-06-2 583-06-2
85955-59-5 85955-59-5
Reaction Conditions
1.1 -
2.1 Reagents: Hydrogen Catalysts: Palladium
Reference
On the Michael type addition of dipeptides to 4-oxo-4-phenyl-2-butenoic acid derivatives
Fischer, Janos; et al, Monatshefte fuer Chemie, 1988, 119(5), 645-7

Synthetic Circuit 3

4583-24-8 4583-24-8
710-11-2 710-11-2
85955-59-5 85955-59-5
76547-98-3 76547-98-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium cyanoborohydride Solvents: Water
1.2 Reagents: Dowex 50W
Reference
Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)
Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

Synthetic Circuit 4

90826-23-6 90826-23-6
85955-59-5 85955-59-5
76547-98-3 76547-98-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Acetic acid
2.1 Reagents: Sodium hydroxide ,  Sodium cyanoborohydride Solvents: Water
2.2 Reagents: Dowex 50W
Reference
Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)
Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

Synthetic Circuit 5

16652-71-4 16652-71-4
2389-60-8 2389-60-8
85955-59-5 85955-59-5
76547-98-3 76547-98-3
Reaction Conditions
1.1 Reagents: Triethylamine ,  Dicyclohexylcarbodiimide Solvents: Dichloromethane
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Acetic acid
3.1 Reagents: Sodium hydroxide ,  Sodium cyanoborohydride Solvents: Water
3.2 Reagents: Dowex 50W
Reference
Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)
Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

(R) Lisinopril Raw materials

(R) Lisinopril Preparation Products

(R) Lisinopril Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:85955-59-5)
TANG SI LEI
15026964105
2881489226@qq.com

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